ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate

• IUPAC Name: ethyl 2-(4-sulfanylidene-3H-phthalazin-1-yl)acetate
• InChI: InChI=1S/C12H12N2O2S/c1-2-16-11(15)7-10-8-5-3-4-6-9(8)12(17)14-13-10/h3-6H,2,7H2,1H3,(H,14,17)
• InChI Key: DTKFOQUAAPALAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NNC(=S)C2=CC=CC=C21
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields.

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It often includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the products formed in the reactions.

Physical And Chemical Properties Analysis

This includes studying properties such as the compound’s melting point, boiling point, solubility, and stability. It could also involve looking at the compound’s chemical properties, such as its acidity or basicity.

Scientific Research Applications

Antibacterial Activity

Compounds with the thioxo-dihydro-phthalazinyl structure have been reported to exhibit antibacterial properties . . The antibacterial activity is quantified by the minimum inhibitory concentration (MIC), which indicates the effectiveness of the compound in inhibiting bacterial growth.

Anticarcinogenic Potential

. This suggests potential applications in cancer research, particularly in the synthesis of new anticancer drugs.

Antiviral Effects

. This opens up possibilities for the compound to be used in the development of antiviral medications, especially in the context of emerging viral infections.

Solar Cell Applications

. These solar cells are a promising area of renewable energy research, and the compound’s properties may contribute to improving the efficiency and stability of solar cell materials.

Cytotoxicity Evaluation

. This involves testing the compound’s ability to kill cancer cells, which is crucial for developing new cancer treatments.

Synthesis of Heterocyclic Compounds

, which are a cornerstone of medicinal chemistry. These compounds form the basis for a wide range of drugs that treat diverse conditions, from infections to chronic diseases.

Mechanism of Action

Target of Action

The primary target of ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate is the Mycobacterium tuberculosis isocitrate lyase enzyme . This enzyme plays a crucial role in the survival and persistence of Mycobacterium tuberculosis during the latent phase of tuberculosis infection .

Mode of Action

Ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate interacts with the isocitrate lyase enzyme, leading to its inhibition . The compound binds to the active site of the enzyme, preventing it from catalyzing the conversion of isocitrate to succinate and glyoxylate, a critical step in the glyoxylate cycle .

Biochemical Pathways

The inhibition of the isocitrate lyase enzyme disrupts the glyoxylate cycle, a pathway that enables Mycobacterium tuberculosis to survive in a latent state within host macrophages . This disruption starves the bacteria of essential nutrients, impairing their survival and proliferation .

Result of Action

The inhibition of the isocitrate lyase enzyme by ethyl (4-thioxo-3,4-dihydro-1-phthalazinyl)acetate leads to a reduction in the mycobacterial load in lung and spleen tissues . This result was observed in an in vivo animal model, where the compound provided significant protection at a dose of 25 mg/kg body weight .

Safety and Hazards

Information on the compound’s safety and hazards would typically come from material safety data sheets (MSDS). These provide information on the compound’s toxicity, flammability, and environmental impact, as well as guidelines for safe handling.